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Compound of Interest

Compound Name: 9-Methyladenine

Cat. No.: B015306

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 9-Methyladenine, including operational and disposal plans, to
empower your team with the knowledge to manage this chemical responsibly.

Chemical Profile and Hazards

9-Methyladenine (CAS No. 700-00-5) is a derivative of adenine and is classified as hazardous.
[1] It is harmful if swallowed and may cause skin, eye, and respiratory irritation.[1][2] Adherence

to proper safety protocols is crucial to minimize risk.
Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling 9-Methyladenine.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[3]

Skin Protection

Gloves

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber)

must be inspected prior to use.

[3]4]

Protective Clothing

Wear a lab coat or long-
sleeved clothing. For larger
scale operations, fire/flame
resistant and impervious

clothing is recommended.[3][4]

Respiratory Protection

Respirator

For operations that may
generate dust, a NIOSH/MSHA
or European Standard EN 149
approved respirator should be
used.[4][5]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the stability of 9-Methyladenine and

ensuring a safe working environment.
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Aspect Procedure
Handle in a well-ventilated place. Ensure that
Ventilation eyewash stations and safety showers are close

to the workstation location.[1][3]

Handling Practices

Avoid contact with skin and eyes. Avoid the
formation of dust and aerosols. Do not eat,
drink, or smoke when using this product. Wash

hands thoroughly after handling.[1][3]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Keep away from

strong oxidizing agents.[3]

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Get medical

attention.[1]

Move the victim into fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[1][3]
Do NOT induce vomiting. Rinse mouth with

Ingestion water and call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is necessary to prevent environmental

contamination and further exposure.

Action Procedure

Ensure adequate ventilation. Evacuate
) personnel to safe areas. Avoid dust formation.
Accidental Release _ )
Sweep up and shovel into suitable, closed

containers for disposal.[3][5]

Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local,

regional, and national regulations.[1]

Procedural Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 9-Methyladenine in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of 9-Methyladenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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